Cas no 15286-55-2 (1-Butanamine, N-(3-phenyl-2-propenylidene)-)

• Product Name: 1-Butanamine, N-(3-phenyl-2-propenylidene)-
• CAS No: 15286-55-2
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 1326317
• PubChem ID: 575581
• Update Time: 2025-04-20

1-Butanamine, N-(3-phenyl-2-propenylidene)- Chemical and Physical Properties

Names and Identifiers

• 1-Butanamine, N-(3-phenyl-2-propenylidene)-
• N-butyl-3-phenylprop-2-en-1-imine
• 15286-55-2
• DTXSID20341765
• SCHEMBL9642302

• Inchi： 1S/C13H17N/c1-2-3-11-14-12-7-10-13-8-5-4-6-9-13/h4-10,12H,2-3,11H2,1H3/b10-7?,14-12+
• InChI Key： XQAXOKLIOHMDIN-GJSGVYMBSA-N
• SMILES： N(=C/C=CC1C=CC=CC=1)\CCCC

Computed Properties

• Exact Mass: 187.13621
• Monoisotopic Mass: 187.136099547g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 3.2
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• PSA: 12.36